Cas no 1396773-34-4 (4-methyl-2-{[1-(thiophene-2-sulfonyl)azetidin-3-yl]oxy}-1,3-benzothiazole)

• Product Name: 4-methyl-2-{[1-(thiophene-2-sulfonyl)azetidin-3-yl]oxy}-1,3-benzothiazole
• CAS No: 1396773-34-4
• MF: C₁₅H₁₄N₂O₃S₃
• MW: 366.478259563446
• CID: 5400742
• Update Time: 2025-07-23

4-methyl-2-{[1-(thiophene-2-sulfonyl)azetidin-3-yl]oxy}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-[[1-(2-thienylsulfonyl)-3-azetidinyl]oxy]benzothiazole
• 4-methyl-2-{[1-(thiophene-2-sulfonyl)azetidin-3-yl]oxy}-1,3-benzothiazole

• Inchi： 1S/C15H14N2O3S3/c1-10-4-2-5-12-14(10)16-15(22-12)20-11-8-17(9-11)23(18,19)13-6-3-7-21-13/h2-7,11H,8-9H2,1H3
• InChI Key： VLIZORPXYFUSQO-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(C)=C2N=C1OC1CN(S(C2SC=CC=2)(=O)=O)C1

Experimental Properties

• Density: 1.518±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 547.1±60.0 °C(Predicted)
• pka: 2.37±0.10(Predicted)

Additional information on 4-methyl-2-{[1-(thiophene-2-sulfonyl)azetidin-3-yl]oxy}-1,3-benzothiazole

Comprehensive Overview of 4-methyl-2-{[1-(thiophene-2-sulfonyl)azetidin-3-yl]oxy}-1,3-benzothiazole (CAS 1396773-34-4)

The compound 4-methyl-2-{[1-(thiophene-2-sulfonyl)azetidin-3-yl]oxy}-1,3-benzothiazole (CAS 1396773-34-4) is a structurally intricate heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique combination of a benzothiazole core, thiophene-sulfonyl moiety, and azetidine ring makes it a compelling candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing demand for novel small-molecule therapeutics.

In recent years, the scientific community has focused on optimizing heterocyclic compounds like 4-methyl-2-{[1-(thiophene-2-sulfonyl)azetidin-3-yl]oxy}-1,3-benzothiazole due to their enhanced bioavailability and target specificity. The presence of the thiophene-2-sulfonyl group contributes to improved metabolic stability, a critical factor addressed in modern medicinal chemistry discussions. This compound's CAS 1396773-34-4 identifier frequently appears in patent literature, highlighting its industrial relevance in developing next-generation biologically active molecules.

The azetidin-3-yloxy linker in this molecule is noteworthy for its conformational rigidity, which enhances binding affinity to biological targets—a feature often explored in structure-activity relationship (SAR) studies. Computational chemists have leveraged molecular docking simulations to predict interactions with proteins like PI3K or EGFR, topics trending in AI-driven drug design forums. Such applications resonate with the increasing use of machine learning in compound optimization, a frequently searched topic in 2024.

From a synthetic perspective, 4-methyl-2-{[1-(thiophene-2-sulfonyl)azetidin-3-yl]oxy}-1,3-benzothiazole exemplifies advancements in green chemistry methodologies. Recent publications describe solvent-free coupling techniques for its benzothiazole-thiophene hybrid structure, addressing environmental concerns prevalent in sustainable chemistry debates. Its CAS 1396773-34-4 registry ensures traceability in global supply chains, a key consideration for quality control specialists.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, techniques central to pharmaceutical analysis workflows. The methyl-benzothiazole segment exhibits distinct UV absorption, making it suitable for photophysical studies—a niche yet growing research area. These attributes align with searches for "advanced analytical methods for heterocycles," a common query in scientific databases.

In material science, derivatives of 4-methyl-2-{[1-(thiophene-2-sulfonyl)azetidin-3-yl]oxy}-1,3-benzothiazole have shown promise in organic electronics due to their electron-deficient thiazole ring. This connects to trending topics like "small molecules for OLEDs" and "conductive polymers," frequently discussed in materials engineering circles. The compound's thermal stability (often verified via TGA) further supports such applications.

Regulatory perspectives on CAS 1396773-34-4 emphasize its classification as a non-hazardous research chemical under standard handling conditions. However, proper laboratory safety protocols must be followed—a subject of perpetual relevance in academic and industrial settings. Documentation for this compound typically includes COA (Certificate of Analysis) details, a critical aspect in GMP compliance discussions.

The commercial availability of 4-methyl-2-{[1-(thiophene-2-sulfonyl)azetidin-3-yl]oxy}-1,3-benzothiazole through specialty chemical suppliers has increased, coinciding with rising demand for custom synthesis services. Price trends and bulk procurement options are common search terms associated with this CAS number, reflecting market dynamics in fine chemicals.

Future research directions may explore the compound's structure-property relationships through high-throughput screening platforms. With the pharmaceutical industry prioritizing fragment-based drug discovery, the azetidine-thiophene scaffold in this molecule offers modularity for lead optimization—a hot topic in recent ACS and RSC publications.